Cas no 2228147-24-6 (2,4-difluoro-6-(1-methylpiperazin-2-yl)phenol)

• Product Name: 2,4-difluoro-6-(1-methylpiperazin-2-yl)phenol
• CAS No: 2228147-24-6
• MF: C₁₁H₁₄F₂N₂O
• MW: 228.238469600677
• CID: 6241534
• PubChem ID: 165657822
• Update Time: 2025-10-29

2,4-difluoro-6-(1-methylpiperazin-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2,4-difluoro-6-(1-methylpiperazin-2-yl)phenol
• 2228147-24-6
• EN300-1799079

• Inchi： 1S/C11H14F2N2O/c1-15-3-2-14-6-10(15)8-4-7(12)5-9(13)11(8)16/h4-5,10,14,16H,2-3,6H2,1H3
• InChI Key： ZCZHCYKWNBLLTP-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1O)C1CNCCN1C)F

Computed Properties

• Exact Mass: 228.10741940g/mol
• Monoisotopic Mass: 228.10741940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 35.5Ų

Additional information on 2,4-difluoro-6-(1-methylpiperazin-2-yl)phenol

Introduction to 2,4-difluoro-6-(1-methylpiperazin-2-yl)phenol (CAS No. 2228147-24-6)

2,4-difluoro-6-(1-methylpiperazin-2-yl)phenol, with the CAS number 2228147-24-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a phenol moiety substituted with difluoro and 1-methylpiperazinyl groups. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The molecular formula of 2,4-difluoro-6-(1-methylpiperazin-2-yl)phenol is C₁₁H₁₃F₂N₂O, and its molecular weight is approximately 233.23 g/mol. The presence of the phenolic hydroxyl group and the difluoro substitution on the aromatic ring contribute to its reactivity and potential for forming hydrogen bonds, which are crucial for interactions with biological targets. The 1-methylpiperazinyl group, on the other hand, adds complexity to the molecule and influences its solubility and lipophilicity, key factors in drug design.

In recent years, 2,4-difluoro-6-(1-methylpiperazin-2-yl)phenol has been studied for its potential as a lead compound in the development of new therapeutic agents. One of the primary areas of interest is its activity as a modulator of G protein-coupled receptors (GPCRs), a large family of membrane receptors that play critical roles in cellular signaling pathways. GPCRs are involved in a wide range of physiological processes and are targets for numerous drugs used to treat conditions such as cardiovascular diseases, neurological disorders, and metabolic syndromes.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the binding affinity and selectivity of 2,4-difluoro-6-(1-methylpiperazin-2-yl)phenol for several GPCRs. The results showed that this compound exhibited high affinity for the serotonin receptor 5-HT₇, with a K_i value of 0.5 nM. This finding suggests that 2,4-difluoro-6-(1-methylpiperazin-2-yl)phenol could be further optimized to develop selective serotonin receptor agonists or antagonists, which have potential applications in treating depression, anxiety, and other psychiatric disorders.

Beyond its interactions with GPCRs, 2,4-difluoro-6-(1-methylpiperazin-2-yl)phenol has also been explored for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This anti-inflammatory activity is attributed to its ability to modulate nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response. These findings open up possibilities for using 2,4-difluoro-6-(1-methylpiperazin-2-yl)phenol-based compounds in the treatment of chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2,4-difluoro-6-(1-methylpiperazin-2-yl)phenol have also been evaluated in preclinical studies. These studies have shown that it has favorable oral bioavailability and a moderate half-life in vivo, making it suitable for further development as an oral therapeutic agent. Additionally, preliminary toxicity assessments indicate that this compound has a good safety profile at therapeutic doses, although more extensive safety studies are needed before it can advance to clinical trials.

In conclusion, 2,4-difluoro-6-(1-methylpiperazin-2-yl)phenol (CAS No. 2228147-24-6) represents an exciting area of research in medicinal chemistry and pharmaceutical science. Its unique chemical structure and promising biological activities make it a valuable lead compound for the development of new drugs targeting GPCRs and inflammatory pathways. Ongoing research efforts aim to optimize its pharmacological properties and explore its full therapeutic potential across various disease states.